Cas no 959863-60-6 ([3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid)

[3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid structure
959863-60-6 structure
Product Name:[3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid
CAS No:959863-60-6
MF:C11H17NO3
MW:211.257583379745
CID:2112038
Update Time:2023-08-04

[3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-diisopropylisoxazol-4-yl)acetic acid
    • KZVCJCXNWNVVSX-UHFFFAOYSA-N
    • 4-Isoxazoleacetic acid, 3,5-bis(1-methylethyl)-
    • [3,5-bis(1-methylethyl)-4-isoxazolyl]acetic acid
    • [3,5-Bis(1-methylethyl)-4-isoxazolyl]acetic acid
    • Inchi: 1S/C11H17NO3/c1-6(2)10-8(5-9(13)14)11(7(3)4)15-12-10/h6-7H,5H2,1-4H3,(H,13,14)
    • InChI Key: KZVCJCXNWNVVSX-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C)=C(CC(=O)O)C(C(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Topological Polar Surface Area: 63.3

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